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Compound of Interest

Compound Name: 2-Fluorobenzoic Acid-d4

Cat. No.: B589444 Get Quote

In-Depth Technical Guide: 2-Fluorobenzoic Acid-
d4
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on 2-Fluorobenzoic Acid-d4, a

stable isotope-labeled compound crucial for quantitative analysis in research and drug

development.

Core Compound Data
Quantitative data for 2-Fluorobenzoic Acid-d4 is summarized in the table below for easy

reference.
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Property Value

CAS Number 646502-89-8[1][2]

Molecular Weight 144.14[1][2]

Molecular Formula C₇HD₄FO₂[1][2]

Synonyms

Benzoic-2,3,4,5-d4 acid, 6-fluoro-; 2-

fluorobenzoic-3,4,5,6-d4 Acid; o-Fluorobenzoic

Acid-d4

Isotopic Enrichment ≥98 atom % D

Primary Application: Internal Standard in Mass
Spectrometry
2-Fluorobenzoic Acid-d4 is the deuterated form of 2-Fluorobenzoic acid.[3][4] Its primary and

critical application in a scientific setting is as a stable isotope-labeled (SIL) internal standard for

quantitative analysis using mass spectrometry (MS), often coupled with chromatography

techniques like liquid chromatography (LC-MS).

The use of a deuterated internal standard is considered the gold standard in quantitative mass

spectrometry for several reasons:

Compensates for Variability: It corrects for variations that can occur during sample

preparation, extraction, and instrument analysis.

Mimics Analyte Behavior: Being chemically almost identical to the non-labeled analyte, it

behaves similarly during extraction and chromatographic separation.

Corrects for Matrix Effects: It helps to compensate for ion suppression or enhancement

caused by other components in the sample matrix, which is a common challenge in complex

biological samples.

One specific application noted is its use as a labeled intermediate for the analysis of

Meclofenamic Acid.[2]
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Experimental Workflow: Quantitative Analysis using
a Deuterated Internal Standard
The following diagram illustrates a typical workflow for a quantitative analysis experiment, such

as a pharmacokinetic study, employing a deuterated internal standard like 2-Fluorobenzoic
Acid-d4. This process ensures high accuracy and precision in the final concentration

measurement of the target analyte.
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Caption: Workflow for quantitative analysis using a deuterated internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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